![molecular formula C19H13ClN2O4S B2432084 3-chloro-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide CAS No. 922137-40-4](/img/structure/B2432084.png)
3-chloro-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-chloro-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide” is a compound that can be used in the synthesis of various pharmaceuticals . It has a molecular formula of C19H13ClN2O4S and a molecular weight of 400.83.
Molecular Structure Analysis
The molecular structure of this compound is complex, with a benzene sulfonamide group attached to a dibenzo[b,f][1,4]oxazepin ring system . The chlorine atom is attached to the benzene ring, and the oxazepin ring contains an 11-oxo group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 400.83. Other physical and chemical properties such as melting point, boiling point, and density are not available in the resources.Scientific Research Applications
Carbonic Anhydrase Inhibition
4-Chloro-3-nitrobenzenesulfonamide reacted with phenols bearing NH-acidic functionality to produce [1,4]oxazepine-based primary sulfonamides, exhibiting strong inhibition of human carbonic anhydrases. This is significant for therapeutic applications (Sapegin et al., 2018).
Microbial Transformation
The microbial transformation of compounds similar to 3-chloro-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepine-2-yl)benzenesulfonamide by fungi, leading to the creation of new derivatives, is an important aspect in drug development and environmental studies (Jiu et al., 1977).
Synthesis and Molecular Structure
The synthesis of dibenzo[b,f][1,4]oxazepin-11(10H)-one compounds based on o-nitrochloro derivatives demonstrates the versatility of these compounds in creating complex molecular structures for various applications (Sapegin et al., 2008).
Catalytic Enantioselective Reactions
The use of catalytic enantioselective reactions with dibenzo[b,f][1,4]oxazepines in synthesis processes highlights the potential of these compounds in producing chiral molecules, which are important in pharmaceutical synthesis (Munck et al., 2017).
Pharmacological Research
Studies on oxazepine derivatives show their interaction with histamine receptors and aminergic GPCRs, which is significant for the development of new pharmacological agents (Naporra et al., 2016).
Synthesis of Psychotropic Agents
Polyfluorinated dibenz[b,f][1,4]oxazepines have been synthesized and used as intermediates in creating analogues of psychotropic drugs like Sintamil and loxapine (Gerasimova et al., 1989).
Biomass-Involved Synthesis
An efficient method for the assembly of novel benzo-fused N-heterocycles mediated by biomass-derived compounds demonstrates the potential for sustainable and environmentally friendly synthesis routes (Zhang et al., 2015).
Future Directions
properties
IUPAC Name |
3-chloro-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClN2O4S/c20-12-4-3-5-14(10-12)27(24,25)22-13-8-9-17-15(11-13)19(23)21-16-6-1-2-7-18(16)26-17/h1-11,22H,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTJAPNSOVAWCGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=O)C3=C(O2)C=CC(=C3)NS(=O)(=O)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.